3-Methanesulfonylcyclohexane-1-sulfonyl chloride

• Molecular Formula: C7H13ClO4S2
• Molecular Weight: 260.8 g/mol
• IUPAC Name: 3-methylsulfonylcyclohexane-1-sulfonyl chloride
• InChI: InChI=1S/C7H13ClO4S2/c1-13(9,10)6-3-2-4-7(5-6)14(8,11)12/h6-7H,2-5H2,1H3
• InChI Key: JOWAIHVZPOEFTJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCCC(C1)S(=O)(=O)Cl

Description

3-Methanesulfonylcyclohexane-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a cyclohexane ring substituted with a methanesulfonyl (-SO₂CH₃) group at position 3 and a sulfonyl chloride (-SO₂Cl) group at position 1. Sulfonyl chlorides are highly reactive intermediates widely used in organic synthesis, particularly in nucleophilic substitution reactions to form sulfonamides, sulfonate esters, and other derivatives .

Preparation Methods

The synthesis of 3-Methanesulfonylcyclohexane-1-sulfonyl chloride typically involves the reaction of cyclohexane with methanesulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained . Industrial production methods may vary, but they generally follow similar principles, often involving large-scale reactors and stringent quality control measures to ensure purity and consistency.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The sulfonyl chloride groups readily undergo nucleophilic substitution, forming sulfonates or sulfonamides. Key reaction pathways include:

Reaction Type	Conditions	Products	Key Features
Alcohol sulfonation	Room temperature, Et₃N	Cyclohexane-bis(sulfonate esters)	High yields (≥90%)
Amine sulfonylation	Polar aprotic solvents	Bis-sulfonamides	Forms stable crystalline solids
Thiol substitution	Mild base (e.g., pyridine)	Thiosulfonate derivatives	Requires controlled stoichiometry

Mechanistic insight :
The reaction proceeds via a two-step process:

• Nucleophilic attack at the electrophilic sulfur atom

• Chloride ion elimination ($\text{Cl}^-$
  )

Elimination Reactions and Sulfene Formation

Under basic conditions, the compound can undergo elimination to generate sulfene intermediates:

$$\text{C}_7\text{H}_{13}\text{ClO}_4\text{S}_2+\text{Base}\rightarrow \text{C}_7\text{H}_{12}\text{O}_4\text{S}_2+\text{HCl}+\text{Base}^+\text{Cl}^-$$

Key characteristics :

• Requires strong bases (e.g., triethylamine, DBU)

• Sulfene intermediates participate in [4+2] cycloadditions with dienes

• Observed in structurally related methanesulfonyl chlorides

Cycloaddition and Heterocycle Formation

The sulfene intermediate ($\text{C}_7\text{H}_{12}\text{O}_4\text{S}_2$
) reacts with unsaturated systems:

Partner	Product Class	Conditions	Yield Range
α-Hydroxyketones	Five-membered sultones	Room temperature, 2 h	60–75%
1,3-Dienes	Six-membered sultams	Reflux in DCM, 12 h	45–65%

Example :
Reaction with cyclopentadiene forms bicyclic sulfones via Diels-Alder pathways .

Radical-Mediated Reactions

Under photochemical or thermal initiation, sulfonyl chlorides generate sulfonyl radicals:

$$\text{C}_7\text{H}_{13}\text{ClO}_4\text{S}_2\xrightarrow{h\nu}\text{C}_7\text{H}_{13}\text{O}_4\text{S}_2^\bullet +\text{Cl}^\bullet$$

Documented applications :

• Hydrosulfonylation of alkenes : Forms vicinal sulfones in presence of fac-Ir(ppy)₃ photocatalyst

• C–H functionalization : Reacts with unactivated hydrocarbons under UV light

Functional Group Transformations

The compound serves as a key intermediate in multi-step syntheses:

Carboxylic acid activation

Reacts with carboxylic acids to form mixed anhydrides:

$$\text{RCOOH}+\text{C}_7\text{H}_{13}\text{ClO}_4\text{S}_2\rightarrow \text{RCO O SO}_2\text{C}_7\text{H}_{13}\text{SO}_2\text{Cl}+\text{HCl}$$

Leaving group enhancement

Converts hydroxyl groups to superior leaving groups (mesylates):

$$\text{ROH}+\text{C}_7\text{H}_{13}\text{ClO}_4\text{S}_2\rightarrow \text{RO SO}_2\text{C}_7\text{H}_{13}\text{SO}_2\text{Cl}+\text{HCl}$$

Scientific Research Applications

3-Methanesulfonylcyclohexane-1-sulfonyl chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonamides and sulfonate esters.

Biology: This compound can be used in the modification of biomolecules, aiding in the study of enzyme mechanisms and protein functions.

Industry: In industrial settings, it is used in the production of various chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism by which 3-Methanesulfonylcyclohexane-1-sulfonyl chloride exerts its effects involves its reactivity as a sulfonyl chloride. It acts as an electrophile, readily reacting with nucleophiles to form sulfonamide or sulfonate ester bonds . This reactivity is crucial in its role in organic synthesis and modification of biomolecules.

Comparison with Similar Compounds

Key Observations:

Reactivity: The target compound’s dual sulfonyl groups (one chloride, one methyl) likely enhance its electrophilicity compared to mono-sulfonyl analogs like 3-methoxycyclohexane-1-sulfonyl chloride . Trifluoromethanesulfonyl chloride exhibits superior leaving-group ability due to the electron-withdrawing -CF₃ group, making it more reactive in triflation reactions.

Physical Properties :

• Lipophilicity increases with bulky substituents (e.g., cyclohexylmethoxy in ), whereas aromatic analogs (e.g., ) may exhibit higher thermal stability.
• The methoxy group in reduces reactivity compared to electron-withdrawing substituents like -SO₂CH₃.

Safety and Handling :

• Sulfonyl chlorides generally require careful handling due to moisture sensitivity and corrosivity. However, safety data for many analogs (e.g., ) remain incomplete, necessitating precautionary measures .

Biological Activity

3-Methanesulfonylcyclohexane-1-sulfonyl chloride is a compound of significant interest due to its potential biological activities, particularly in antimicrobial applications. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including antimicrobial efficacy, toxicity profiles, and relevant case studies.

Chemical Structure and Properties

3-Methanesulfonylcyclohexane-1-sulfonyl chloride is characterized by the presence of sulfonyl groups, which are known to enhance the biological activity of compounds. The compound's structure allows for various interactions with biological targets, making it a candidate for further research in medicinal chemistry.

Antimicrobial Activity

Numerous studies have evaluated the antimicrobial properties of 3-methanesulfonylcyclohexane-1-sulfonyl chloride and its derivatives. The following table summarizes key findings regarding the Minimum Inhibitory Concentration (MIC) values and zones of inhibition against various bacterial strains:

Compound	Bacterial Strain	Zone of Inhibition (mm)	MIC (μg/mL)
3-Methanesulfonylcyclohexane-1-sulfonyl chloride	Escherichia coli	31 ± 0.12	7.81
3-Methanesulfonylcyclohexane-1-sulfonyl chloride	Staphylococcus aureus	30 ± 0.12	7.81
Derivative 5a	Klebsiella pneumoniae	Not reported	Not reported
Derivative 9a	Bacillus subtilis	Not active	Not applicable

These results indicate that derivatives of the compound exhibit potent antibacterial activity, particularly against Gram-negative bacteria like E. coli and K. pneumoniae. However, they showed limited activity against Gram-positive strains such as B. subtilis .

Toxicity Assessment

Toxicity evaluations were conducted using aquatic crustaceans (Daphnia magna) and mammalian cell lines to assess the safety profile of the compound. The findings revealed a range of toxicity levels:

• Moderate to High Toxicity : Some derivatives exhibited significant toxicity in Daphnia magna assays.
• Non-toxic Variants : Certain compounds demonstrated low toxicity, indicating a potential therapeutic window for development .

The transformation of starting materials into more complex structures generally resulted in improved antimicrobial profiles but sometimes increased toxicity, highlighting the need for careful structural optimization.

Case Studies and Research Findings

A notable case study focused on the synthesis and biological evaluation of various sulfonamide derivatives, including 3-methanesulfonylcyclohexane-1-sulfonyl chloride. This study illustrated how structural modifications could lead to enhanced bioactivity:

• Synthesis Techniques : Various synthetic routes were explored to optimize yield and purity.
• In Vitro Assays : Comprehensive antimicrobial testing was performed against a panel of clinically relevant pathogens.
• Structure-Activity Relationship (SAR) : Detailed analysis indicated that specific modifications to the sulfonamide moiety significantly impacted antimicrobial efficacy .

Q & A

Basic Research Questions

Q. What are the established synthesis routes for 3-Methanesulfonylcyclohexane-1-sulfonyl chloride, and how do reaction conditions influence yield?

• The compound is typically synthesized via sulfonation and subsequent functionalization. For example, analogous sulfonyl chlorides are prepared by reacting cyclohexane derivatives with methanesulfonyl chloride under inert atmospheres (e.g., nitrogen) in solvents like dichloromethane or chloroform. Temperature control (0–5°C) is critical to minimize side reactions. Purification involves recrystallization or column chromatography using silica gel with ethyl acetate/hexane gradients .
• Key parameters : Solvent polarity, reaction time, and stoichiometric ratios of sulfonating agents.

Q. What analytical techniques are recommended for characterizing 3-Methanesulfonylcyclohexane-1-sulfonyl chloride?

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^{13}$C NMR to confirm sulfonyl and methanesulfonyl group positions.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns.
• Infrared (IR) Spectroscopy : Peaks near 1360 cm$^{-1}$ (S=O stretching) and 1170 cm$^{-1}$ (S-O stretching) confirm sulfonyl functionalities .

Q. How should researchers handle and store this compound to ensure safety and stability?

• Handling : Use chemical-resistant gloves (e.g., nitrile), safety goggles, and respiratory protection in ventilated fume hoods. Avoid contact with moisture, which can hydrolyze sulfonyl chlorides .
• Storage : Keep in amber glass bottles under inert gas (argon) at –20°C to prevent thermal decomposition .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of 3-Methanesulfonylcyclohexane-1-sulfonyl chloride in nucleophilic substitutions?

• The sulfonyl chloride group acts as a strong electrophile. In reactions with amines or alcohols, the chloride leaving group is displaced, forming sulfonamides or sulfonate esters. Computational studies (e.g., DFT) can model transition states to predict regioselectivity, particularly in sterically hindered cyclohexane systems .
• Experimental validation : Monitor reaction progress via TLC or in situ IR to detect intermediate species.

Q. How do solvent polarity and temperature affect the compound’s stability during long-term reactions?

• Polar aprotic solvents (e.g., DMF, DMSO) stabilize intermediates but may accelerate hydrolysis. Non-polar solvents (e.g., toluene) reduce side reactions but require higher temperatures for solubility.
• Thermal stability : Differential Scanning Calorimetry (DSC) reveals decomposition onset temperatures (~150°C). Decomposition products include SO$_2$ and chlorinated hydrocarbons, identified via GC-MS .

Q. How can researchers resolve contradictions in reported synthetic yields for derivatives of this compound?

• Case study : Discrepancies in yields (e.g., 60–85%) may arise from impurities in starting materials or variations in workup protocols. Systematic optimization via Design of Experiments (DoE) can isolate critical factors (e.g., pH control during quenching).
• Data reconciliation : Cross-validate results using orthogonal techniques (e.g., HPLC purity assays vs. $^1$H NMR integration) .

Q. What strategies mitigate racemization in chiral derivatives synthesized from this compound?

• Steric control : Use bulky auxiliaries (e.g., tert-butyl groups) to restrict conformational freedom.
• Low-temperature reactions : Conduct substitutions at –40°C to slow kinetic resolution.
• Chiral HPLC or circular dichroism (CD) monitors enantiomeric excess during synthesis .

Methodological Tables

Parameter	Optimal Range	Impact on Reaction
Reaction Temperature	0–5°C	Minimizes hydrolysis
Solvent Polarity	Chloroform (ε = 4.8)	Balances solubility and stability
Stoichiometry (R-Cl: Nucleophile)	1:1.2	Ensures complete conversion

Analytical Technique	Target Data	Reference Standard
$^1$H NMR	δ 3.1–3.3 ppm (sulfonyl)	Tetramethylsilane (TMS)
HRMS	m/z 285.81 ([M+H]$^+$)	Calibrated with perfluorokerosene (PFK)